Cas no 1129-38-0 (Cyanic acid,4-nitrophenyl ester)

• Product name: Cyanic acid,4-nitrophenyl ester
• CAS No: 1129-38-0
• MF: C₇H₄N₂O₃
• MW: 164.11826
• CID: 117453
• PubChem ID: 12921241

Cyanic acid,4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyanic acid,4-nitrophenyl ester
• 4-nitrophenyl cyanate
• P-Nitrophenyl Cyanate
• 1-Cyanato-4-nitrobenzene
• (4-nitrophenyl) cyanate
• 1129-38-0
• SCHEMBL584368
• AKOS006274615
• Cyanic acid, 4-nitrophenyl ester

• Inchi： InChI=1S/C7H4N2O3/c8-5-12-7-3-1-6(2-4-7)9(10)11/h1-4H
• InChI Key： MXRPMTXJSFUXHC-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)OC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 76.16

Cyanic acid,4-nitrophenyl ester Security Information

• Storage Condition：-20°C